2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C8H9N5O2S2
• Molecular Weight: 271.3 g/mol
• IUPAC Name: 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C8H9N5O2S2/c1-4-10-13-8(15-4)16-3-6(14)9-7-12-11-5(2)17-7/h3H2,1-2H3,(H,9,12,14)
• InChI Key: SHLYLXPVPQSSEF-UHFFFAOYSA-N
• SMILES: CC1=NN=C(O1)SCC(=O)NC2=NN=C(S2)C

Description

2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is synthesized using a specific method and has been found to have a mechanism of action that makes it useful in scientific research.

Mechanism of Action

The mechanism of action of 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, studies have shown that it has the potential to inhibit certain enzymes and receptors, which makes it useful in the development of new drugs.
Biochemical and Physiological Effects:
2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to have anti-inflammatory, antimicrobial, and anticancer properties. It has also been found to have neuroprotective effects and to exhibit potential as an anti-diabetic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its potential to exhibit promising biological activities. It is also relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experiments.

Future Directions

There are several future directions for research on 2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide. One direction is to further investigate its mechanism of action and to determine its potential as a drug candidate. Another direction is to explore its applications in the development of new materials and in the development of new analytical techniques. Additionally, research can be conducted to determine its potential as an anti-diabetic agent and to investigate its neuroprotective effects further.

Synthesis Methods

2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is synthesized using a specific method that involves the reaction of 5-methyl-1,3,4-thiadiazol-2-amine and 5-methyl-1,3,4-oxadiazole-2-thiol in the presence of acetic anhydride and triethylamine. The reaction is carried out at room temperature, and the product is obtained through crystallization. This method has been found to be efficient and yields a high-quality product.

Scientific Research Applications

2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide has potential applications in various fields of scientific research. It has been found to be useful in the development of new drugs, as it exhibits promising biological activities. It has also been used in the synthesis of new materials and in the development of new analytical techniques.